methylN-[(3R)-piperidin-3-yl]carbamatehydrochloride

Specification

• CAS No.: 1884705-30-9
• Molecular Formula: C7H15ClN2O2
• Molecular Weight: 194.66 g/mol
• IUPAC Name: methyl N-[(3R)-piperidin-3-yl]carbamate;hydrochloride
• Standard InChI: InChI=1S/C7H14N2O2.ClH/c1-11-7(10)9-6-3-2-4-8-5-6;/h6,8H,2-5H2,1H3,(H,9,10);1H/t6-;/m1./s1
• Standard InChI Key: XCUBSKADGMBQLQ-FYZOBXCZSA-N
• Isomeric SMILES: COC(=O)N[C@@H]1CCCNC1.Cl
• SMILES: COC(=O)NC1CCCNC1.Cl
• Canonical SMILES: COC(=O)NC1CCCNC1.Cl

Introduction

Methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride is a synthetic organic compound that belongs to the carbamate class. It features a piperidine ring, which is a common structural motif in many biologically active compounds. The compound is of interest in organic synthesis and medicinal chemistry due to its potential as a building block for more complex molecules.

Synthesis and Characterization

The synthesis of carbamate derivatives like methyl N-[(3R)-piperidin-3-yl]carbamate hydrochloride typically involves the reaction of a piperidine derivative with a carbamating agent under controlled conditions. Anhydrous solvents and inert atmospheres are often used to prevent unwanted side reactions.

Synthesis Steps:

• Preparation of Piperidine Derivative: This involves the synthesis or procurement of a suitable piperidine derivative.

• Carbamate Formation: Reaction of the piperidine derivative with a carbamating agent (e.g., methyl isocyanate) in an anhydrous solvent.

• Salt Formation: Conversion of the carbamate into its hydrochloride salt.

Potential Applications:

• Pharmaceutical Development: As a building block for synthesizing complex pharmaceuticals.

• Biological Studies: Investigating interactions with biological macromolecules.